![molecular formula C16H17NO2S B5364779 2-(2-methoxyphenyl)-N-[2-(methylthio)phenyl]acetamide](/img/structure/B5364779.png)
2-(2-methoxyphenyl)-N-[2-(methylthio)phenyl]acetamide
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Overview
Description
Synthesis Analysis
The synthesis of related compounds, such as 2-acetamido-N-benzyl-2-(methoxyamino)acetamides, involves specific interactions and transformations that highlight the nuanced approach required for generating compounds with similar structural frameworks. The synthesis process often employs stepwise reactions that meticulously build the compound's molecular structure, ensuring the precise arrangement of its functional groups (Camerman et al., 2005).
Molecular Structure Analysis
The molecular structure of related compounds reveals a delicately balanced arrangement of atoms and bonds. For instance, compounds like 2-acetamido-N-benzyl-2-(methoxyamino)acetamides display a linearly extended conformation, indicative of the structural considerations pivotal in understanding "2-(2-methoxyphenyl)-N-[2-(methylthio)phenyl]acetamide" (Camerman et al., 2005).
Chemical Reactions and Properties
The chemical reactions and properties of such compounds are characterized by their interactions with other chemicals, which can alter their structure or function. The reactivity towards specific reagents and conditions underlines the importance of understanding the chemical properties that govern these reactions. For example, the synthesis and polarity analysis of similar acetamides provides insight into their conformations and reactive character under various conditions (Ishmaeva et al., 2015).
Physical Properties Analysis
Physical properties, including melting point, solubility, and crystal structure, are crucial for understanding how "this compound" behaves in different environments. The crystal structure and physical characteristics of related compounds, such as the crystal structure determination of p-methoxyphenyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-β-D-glucopyranoside, offer valuable parallels (Analytical Sciences: X-ray Structure Analysis Online, 2006).
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and functional group interactions, define the compound's utility and potential applications. The study of related compounds, such as the silylation of N-(2-hydroxyphenyl)acetamide, sheds light on the chemical behavior and modifications that "this compound" might undergo under similar chemical treatments (Lazareva et al., 2017).
properties
IUPAC Name |
2-(2-methoxyphenyl)-N-(2-methylsulfanylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO2S/c1-19-14-9-5-3-7-12(14)11-16(18)17-13-8-4-6-10-15(13)20-2/h3-10H,11H2,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTEIIVCBJDUCSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CC(=O)NC2=CC=CC=C2SC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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